Cas no 1251679-66-9 (N-(3-chlorophenyl)-2-{1,1-dioxo-4-phenyl-2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazin-2-yl}acetamide)

• Product Name: N-(3-chlorophenyl)-2-{1,1-dioxo-4-phenyl-2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazin-2-yl}acetamide
• CAS No: 1251679-66-9
• MF: C₂₀H₁₇ClN₄O₃S
• MW: 428.891981840134
• CID: 6595890
• PubChem ID: 49667482
• Update Time: 2025-07-15

N-(3-chlorophenyl)-2-{1,1-dioxo-4-phenyl-2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazin-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-{1,1-dioxo-4-phenyl-2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazin-2-yl}acetamide
• N-(3-chlorophenyl)-2-{1,1-dioxo-4-phenyl-2H,3H,4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazin-2-yl}acetamide
• N-(3-chlorophenyl)-2-(1,1-dioxido-4-phenyl-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)acetamide
• AKOS021966485
• 1251679-66-9
• N-(3-chlorophenyl)-2-(1,1-dioxo-4-phenyl-3H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)acetamide
• F3406-9908

• Inchi： 1S/C20H17ClN4O3S/c21-15-6-4-7-16(12-15)23-19(26)13-24-14-25(17-8-2-1-3-9-17)20-18(29(24,27)28)10-5-11-22-20/h1-12H,13-14H2,(H,23,26)
• InChI Key： NNBUQCVFHLMJRV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(CN1CN(C2C=CC=CC=2)C2=C(C=CC=N2)S1(=O)=O)=O

Computed Properties

• Exact Mass: 428.0709893g/mol
• Monoisotopic Mass: 428.0709893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 91Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-(3-chlorophenyl)-2-{1,1-dioxo-4-phenyl-2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazin-2-yl}acetamide

Professional Introduction to N-(3-chlorophenyl)-2-{1,1-dioxo-4-phenyl-2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazin-2-yl}acetamide and CAS No. 1251679-66-9

N-(3-chlorophenyl)-2-{1,1-dioxo-4-phenyl-2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazin-2-yl}acetamide is a sophisticated organic compound characterized by its intricate molecular structure and potential pharmacological applications. This compound, identified by the CAS number 1251679-66-9, has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities.

The molecular framework of N-(3-chlorophenyl)-2-{1,1-dioxo-4-phenyl-2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazin-2-yl}acetamide incorporates a variety of heterocyclic rings and functional groups, which contribute to its diverse chemical properties. The presence of a 3-chlorophenyl moiety suggests potential interactions with biological targets through hydrophobic and electrostatic interactions. Additionally, the 1lambda6-pyrido scaffold is known for its role in various pharmacologically active molecules, offering a platform for further derivatization and optimization.

In recent years, there has been a growing interest in exploring the therapeutic potential of nitrogen-containing heterocycles. The compound's structure includes a thiadiazine ring system, which is well-documented for its role in antimicrobial and anti-inflammatory agents. The incorporation of a 1,1-dioxo group enhances the electrophilic nature of the molecule, making it a suitable candidate for further chemical modifications aimed at improving bioavailability and target specificity.

The synthesis of N-(3-chlorophenyl)-2-{1,1-dioxo-4-phenyl-2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazin-2-yl}acetamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the pyrido-thiadiazine core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the 3-chlorophenyl group and the 1,1-dioxo moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve high yields and purity.

The pharmacological evaluation of N-(3-chlorophenyl)-2-{1,1-dioxo-4-phenyl-2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazin-2-yl}acetamide has revealed several promising activities. Initial in vitro studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. The compound's ability to modulate these pathways makes it an attractive candidate for further investigation in the treatment of chronic inflammatory diseases. Additionally, preliminary data suggest that it may exhibit antitumor properties by interfering with critical signaling pathways in cancer cells.

The structural complexity of N-(3-chlorophenyl)-2-{1lambda6-pyrido-< strong >thiadiazin- strong >}-< strong >acetamide strong > offers numerous opportunities for structure-based drug design. By leveraging computational chemistry techniques such as molecular docking and virtual screening، researchers can identify optimal binding poses and derive insights into potential drug-target interactions. These studies can guide the development of novel analogs with enhanced potency and reduced side effects.

In conclusion，N-(< strong > 3 - chlorophenyl strong >)- 2 - { < strong > 1 , 1 - dioxo - 4 - phenyl - strong >} - { < strong > 21 H , 32 H , 42 H - lambda6 - pyrid strong > } - { } } } } } } } } } } } } } } acetamide (CAS No. 1251679669) is a structurally complex и биологически активный compound with significant potential in medicinal chemistry и pharmacological research. Its unique features make it a valuable scaffold for developing new therapeutic agents targeting various diseases. Further studies are warranted to fully elucidate its mechanisms of action и optimize its pharmacological profile.